Cas no 1941-19-1 (Phosphonium,tetramethyl-, chloride (8CI,9CI))

• Product Name: Phosphonium,tetramethyl-, chloride (8CI,9CI)
• CAS No: 1941-19-1
• MF: C₄H₁₂ClP
• MW: 126.564841270447
• MDL: MFCD00011803
• CID: 118228
• Update Time: 2025-05-21

Phosphonium,tetramethyl-, chloride (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonium,tetramethyl-, chloride (8CI,9CI)
• Tetramethylphosphonium chloride
• tetramethylphosphanium,chloride
• Tetramethyl-phosphonium,Chlorid
• tetramethyl-phosphonium,chloride
• Tetramethyl-phosphonium,Tetramethylphosphoniumchlorid
• tetramethylphosphanium:chloride

• MDL： MFCD00011803
• Inchi： 1S/C4H12P.ClH/c1-5(2,3)4;/h1-4H3;1H/q+1;/p-1
• InChI Key： NJFUXFRJVIXVSG-UHFFFAOYSA-M
• SMILES： [Cl-].[P+](C)(C)(C)C

Computed Properties

• Exact Mass: 126.03700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 19.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Melting Point: 396-397 ºC
• PSA: 13.59000
• LogP: -1.47280
• Solubility: Not determined

Phosphonium,tetramethyl-, chloride (8CI,9CI) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Tetraalkylphosphonium compounds
• Catalysts and Inorganic Chemicals Catalysts

Additional information on Phosphonium,tetramethyl-, chloride (8CI,9CI)

Comprehensive Overview of Phosphonium, tetramethyl-, chloride (8CI,9CI) (CAS No. 1941-19-1)

Phosphonium, tetramethyl-, chloride (8CI,9CI), with the CAS number 1941-19-1, is a quaternary phosphonium salt widely utilized in organic synthesis, catalysis, and material science. This compound, often referred to as tetramethylphosphonium chloride, is recognized for its unique chemical properties, including high thermal stability and ionic character, making it valuable in advanced applications. Its molecular structure features a central phosphorus atom bonded to four methyl groups and a chloride anion, contributing to its reactivity and solubility in polar solvents.

In recent years, the demand for tetramethylphosphonium chloride has surged due to its role in green chemistry and sustainable synthesis. Researchers and industries are increasingly focusing on eco-friendly alternatives, and this compound has emerged as a candidate for reducing hazardous byproducts in chemical reactions. Its application in phase-transfer catalysis (PTC) is particularly noteworthy, as it facilitates reactions between immiscible reactants, improving efficiency and yield. This aligns with the growing trend of optimizing industrial processes for minimal environmental impact.

Another area where CAS 1941-19-1 has gained attention is in the development of ionic liquids. These solvents are prized for their low volatility and tunable properties, making them ideal for energy storage, electrochemistry, and pharmaceutical formulations. The compound’s compatibility with other ionic species and its stability under harsh conditions have positioned it as a key component in next-generation materials. Users searching for "non-toxic ionic liquids" or "high-performance catalysts" will find this compound highly relevant to their queries.

The synthesis of Phosphonium, tetramethyl-, chloride typically involves the reaction of trimethylphosphine with methyl chloride, a process that has been refined for high purity and scalability. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to verify its structure and purity, ensuring consistency for research and industrial use. Quality control is critical, as impurities can affect performance in sensitive applications like pharmaceutical intermediates or electronic materials.

From an SEO perspective, terms like "tetramethylphosphonium chloride uses" and "CAS 1941-19-1 properties" are frequently searched, reflecting user interest in its practical applications. Additionally, questions such as "How is tetramethylphosphonium chloride synthesized?" or "What are the alternatives to traditional catalysts?" highlight the need for detailed, accessible information. By addressing these queries, this article enhances its readability and relevance while maintaining technical accuracy.

In conclusion, Phosphonium, tetramethyl-, chloride (8CI,9CI) is a versatile compound with expanding applications in modern chemistry. Its role in sustainable catalysis, ionic liquids, and material science underscores its importance in advancing technology and reducing environmental footprints. As research continues, its potential in emerging fields like battery electrolytes and nanotechnology is expected to grow, further solidifying its place in the scientific and industrial communities.